3-nitro-N'-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide

• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• IUPAC Name: N-[(E)-(5,5-dimethyl-4-oxohexan-2-ylidene)amino]-3-nitrobenzamide
• InChI: InChI=1S/C15H19N3O4/c1-10(8-13(19)15(2,3)4)16-17-14(20)11-6-5-7-12(9-11)18(21)22/h5-7,9H,8H2,1-4H3,(H,17,20)/b16-10+
• InChI Key: AXZVKRTYULNCBV-MHWRWJLKSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])/CC(=O)C(C)(C)C
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-])CC(=O)C(C)(C)C

Description

3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide is an organic compound that belongs to the class of nitro compounds These compounds are characterized by the presence of one or more nitro groups (-NO2) attached to a carbon atom The nitro group is known for its electron-withdrawing properties, which significantly influence the chemical behavior of the compound

Preparation Methods

The synthesis of 3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide typically involves the reaction of 3-nitrobenzohydrazide with 1,4,4-trimethyl-3-oxopentanal under specific conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. The product is then isolated by filtration and purified by recrystallization. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state compounds.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other nucleophiles. Common reagents used in these reactions include nitric acid, hydrogen gas, and various metal catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with biological molecules.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to biological effects. The compound may also inhibit specific enzymes or interfere with cellular signaling pathways, contributing to its biological activity.

Comparison with Similar Compounds

3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide can be compared with other nitro compounds such as nitrobenzene, nitromethane, and 3-nitro-1,2,4-triazol-5-one While all these compounds contain the nitro group, they differ in their chemical structure and reactivity For example, nitrobenzene is less reactive than 3-nitro-N’-(1,4,4-trimethyl-3-oxopentylidene)benzohydrazide due to the absence of additional functional groups